Cas no 941917-75-5 (8-(4-fluorophenyl)-2-(2-fluorophenyl)methyl-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3,4-dione)

• Product Name: 8-(4-fluorophenyl)-2-(2-fluorophenyl)methyl-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3,4-dione
• CAS No: 941917-75-5
• MF: C₁₈H₁₄F₂N₄O₂
• MW: 356.326170444489
• CID: 5861523
• PubChem ID: 16898164
• Update Time: 2025-05-30

8-(4-fluorophenyl)-2-(2-fluorophenyl)methyl-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3,4-dione Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluorobenzyl)-8-(4-fluorophenyl)-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione
• 8-(4-fluorophenyl)-2-[(2-fluorophenyl)methyl]-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3,4-dione
• F2334-0199
• 941917-75-5
• AKOS024640482
• 8-(4-fluorophenyl)-2-(2-fluorophenyl)methyl-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3,4-dione

• Inchi： 1S/C18H14F2N4O2/c19-13-5-7-14(8-6-13)22-9-10-23-16(25)17(26)24(21-18(22)23)11-12-3-1-2-4-15(12)20/h1-8H,9-11H2
• InChI Key： OFFHGVSFHNLUPU-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CN1C(C(N2C(=N1)N(C1C=CC(=CC=1)F)CC2)=O)=O

Computed Properties

• Exact Mass: 356.10848203g/mol
• Monoisotopic Mass: 356.10848203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 56.2Ų

Additional information on 8-(4-fluorophenyl)-2-(2-fluorophenyl)methyl-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3,4-dione

8-(4-Fluorophenyl)-2-(2-Fluorophenyl)methyl-2H,3H,4H,6H,7H,8H-Imidazo[2,1-c][1,2,4]triazine-3,4-dione: A Comprehensive Overview

8-(4-Fluorophenyl)-2-(2-Fluorophenyl)methyl-2H,3H,4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3,4-dione, commonly referred to by its CAS number CAS No. 941917-75-5, is a highly specialized organic compound with a complex structure and diverse applications. This compound belongs to the class of imidazotriazines and is characterized by its unique imidazo[2,1-c][1,2,4]triazine core structure. The presence of fluorinated aromatic substituents at specific positions imparts distinctive electronic and steric properties to the molecule.

The synthesis of this compound involves a series of intricate organic reactions. Researchers have employed various methodologies to construct the imidazotriazine ring system. One notable approach involves the cyclization of amines and carbonyl compounds under specific conditions. The introduction of fluorinated phenyl groups at positions 8 and 2 is achieved through nucleophilic aromatic substitution or coupling reactions. Recent advancements in catalytic systems have significantly improved the yield and purity of this compound.

The structural features of this compound make it an attractive candidate for various applications in the fields of pharmacology and materials science. The imidazo[2,1-c][1,2,4]triazine framework is known for its ability to act as a ligand in coordination chemistry. This property has been exploited in the development of novel metalloorganic frameworks (MOFs) with potential applications in gas storage and catalysis.

In the realm of pharmacology, CAS No. 941917-75-5 has shown promising results as a potential drug candidate. Preclinical studies have demonstrated its ability to modulate specific cellular pathways involved in inflammatory diseases. The fluorinated substituents enhance the compound's bioavailability and stability in physiological conditions.

The latest research on this compound has focused on its role as a building block for advanced materials. Scientists have explored its use in constructing two-dimensional covalent organic frameworks (COFs) with tailored electronic properties. These materials exhibit exceptional performance in energy storage devices such as supercapacitors and batteries.

In conclusion, 8-(4-fluorophenyl)-2-(2-fluorophenyl)methyl-imidazo[2,1-c][1,2,4]triazine-3,4-dione represents a cutting-edge molecule with vast potential across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers aiming to push the boundaries of organic chemistry and materials science.